Cas no 2171801-21-9 (1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171801-21-9
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5925891
• PubChem ID: 165734362
• Update Time: 2025-05-21

1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2171801-21-9
• EN300-1594430

• Inchi： 1S/C11H17N3O2/c1-16-8-11-10(7-15)12-13-14(11)9-5-3-2-4-6-9/h7,9H,2-6,8H2,1H3
• InChI Key： VBRCXGCMCUGBNQ-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C=O)N=NN1C1CCCCC1

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57Ų

Additional information on 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 1-Cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171801-21-9)

1-Cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde, with the CAS number 2171801-21-9, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and medicinal chemistry. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability and wide range of biological activities. The unique structure of 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde makes it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The core structure of 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde is characterized by a 1,2,3-triazole ring substituted with a cyclohexyl group and a methoxymethyl group. The aldehyde functionality at the 4-position provides a reactive site for further chemical modifications. This combination of functional groups imparts unique properties to the compound, making it suitable for a variety of applications in both academic research and industrial settings.

In recent years, the development of efficient and selective methods for the synthesis of 1,2,3-triazoles has been a focus of extensive research. One such method is the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is widely used in click chemistry. The CuAAC reaction provides a mild and efficient route to synthesize 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde. This method has been optimized to achieve high yields and excellent selectivity, making it an attractive choice for large-scale production.

The biological activity of 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde has been explored in various studies. Research has shown that 1,2,3-triazoles can exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the cyclohexyl and methoxymethyl groups in 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde may enhance its biological activity by affecting its solubility and lipophilicity. These properties are crucial for optimizing the compound's pharmacokinetic profile and improving its therapeutic potential.

In addition to its potential as a pharmaceutical intermediate, 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde has also found applications in materials science. The triazole ring is known for its excellent thermal stability and strong electron-withdrawing properties. These characteristics make it useful in the development of functional materials such as polymers and coatings. For example, the compound can be incorporated into polymer matrices to enhance their mechanical strength and thermal stability.

The versatility of 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde is further highlighted by its use as a building block in supramolecular chemistry. Supramolecular assemblies formed from triazole-based compounds have shown promise in areas such as drug delivery systems and sensor technologies. The ability to fine-tune the properties of these assemblies through molecular design opens up new possibilities for advanced applications.

In conclusion, 1-cyclohexyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171801-21-9) is a multifaceted compound with significant potential in both research and industry. Its unique structure and reactivity make it an important intermediate in the synthesis of pharmaceuticals and functional materials. Ongoing research continues to uncover new applications and optimize its use in various fields.